497-19-8

Sodium carbonate

In Stock

• CAS RN:
• 497-19-8

• Formula:
• Na2CO3· nH2O (n = 0, 1 or 10)
  Na2CO3
  C2H5Na3O8
  Na2CO3.NaHCO3.2H2O
  CNa2O3

• InChI:
• InChI=1S/CH2O3.2Na/c2-1(3)4;;/h(H2,2,3,4);;/q;2*+1/p-2

• InChIKey:
• CDBYLPFSWZWCQE-UHFFFAOYSA-L

• Sodium carbonate is a volumetric standard manufactured under stringent conditions and measured with the highest possible precision. Its mass fraction is determined by potentiometric titration, and it is qualified in a DIN EN ISO/IEC 17025 accredited laboratory.
  Sodium carbonate is usually referred to as soda ash. Solvay process uses sodium chloride and limestone to produce sodium carbonate. Sodium carbonate enhances the pretreatment of rice straw and enhances delignification process. Sodium carbonate finds its application in the extraction of bioactive metabolites like epoxyditerpenoids and alkaloids and removes acidic compounds from the extract. Sodium carbonate induces the phase separation in salt induced phase separation extraction (SIPSE) method and enhances the plasma partitioning with acetonitrile.
  Sodium carbonate is a water soluble weak base. Its aqueous solutio...

1-Hexyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide; 99%

In Stock

• CAS RN:
• 380497-19-8

• Formula:
• C13H20F6N2O4S2

• InChI:
• InChI=1S/C11H20N.C2F6NO4S2/c1-3-4-5-6-9-12(2)10-7-8-11-12;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h7-8,10-11H,3-6,9H2,1-2H3;/q+1;-1

• InChIKey:
• JJMXAQVGZNFYJQ-UHFFFAOYSA-N

• 1-Hexyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide; 99% is a useful research compound. Its molecular formula is C13H20F6N2O4S2 and its molecular weight is 446.4 g/mol. The purity is usually 95%.

4-[5-(3,5-Ditert-butylphenyl)-1-[4-(4-methylpiperazine-1-carbonyl)phenyl]pyrazol-3-yl]benzoic acid

In Stock

• CAS RN:
• 1433497-19-8

• Formula:
• C36H42N4O3

• InChI:
• InChI=1S/C36H42N4O3/c1-35(2,3)28-20-27(21-29(22-28)36(4,5)6)32-23-31(24-8-10-26(11-9-24)34(42)43)37-40(32)30-14-12-25(13-15-30)33(41)39-18-16-38(7)17-19-39/h8-15,20-23H,16-19H2,1-7H3,(H,42,43)

• InChIKey:
• YVXYHNKIOFSFMZ-UHFFFAOYSA-N

• LY2955303 is a potent antagonist of retinoic acid receptor γ (RARγ;  Ki = 1.1 nM). It is selective for RARγ over RARα and RARβ (Kis = >1,700 and >2,980 nM, respectively). LY2955303 reduces differential weight bearing between the contralateral and ipsilateral limbs in a rat model of monoiodoacetate-induced osteoarthritis (ED50 = 0.72 mg/kg).
  LY2955303 is a potent and selective RAR-gamma antagonist for the treatment of osteoarthritis pain. LY2955303 has RAR-gamma Ki = 1.09 nM;  RAR-alpha Ki > 1700 nM;  RAR-beta Ki > 2980 nM. LY2955303 demonstrated good pharmacokinetic properties and was efficacious in the MIA model of osteoarthritis-like joint pain. LY2955303 demonstrated an improved margin to RAR -mediated adverse effects.